![molecular formula C10H10O3 B1610182 7-Methoxychroman-3-one CAS No. 76322-24-2](/img/structure/B1610182.png)
7-Methoxychroman-3-one
Overview
Description
7-Methoxychroman-3-one , also known as Fustin or 3,7-dihydroxy-6-methoxychromen-4-one , is a natural compound found in the heartwood of various plant species. Structurally, it belongs to the class of oxygen-containing heterocycles and acts as a major building block in medicinal chemistry for isolation, designing, and synthesis of novel lead compounds . It exhibits significant variations in biological activities compared to chromone due to the absence of a double bond between C-2 and C-3 .
Synthesis Analysis
Several studies have focused on improving the methodologies for synthesizing 4-chromanone-derived compounds. These compounds play a crucial role in medicinal chemistry and exhibit diverse biological and pharmaceutical activities .
Molecular Structure Analysis
The molecular formula of this compound is C10H10O3 with a molecular weight of 178.18 g/mol . It contains a chromanone framework, which is a fusion of a benzene nucleus (ring A) with dihydropyran (ring B) .
Chemical Reactions Analysis
Studies have reported the mechanism of action of this compound, and its pharmacokinetics have been investigated among non-breastfeeding and breastfeeding women . It exhibits antidiabetic effects by inhibiting DGAT, PTP1B, and α-glucosidase .
Scientific Research Applications
Antioxidant and Radical Scavenging Activity
Chromones, including derivatives similar to 7-Methoxychroman-3-one, have been studied for their antioxidant properties, which are critical in mitigating oxidative stress and preventing cellular damage that could lead to various diseases. These compounds can neutralize active oxygen species and interrupt free radical processes, suggesting potential therapeutic applications in antioxidant-based treatments (Yadav, Parshad, Manchanda, & Sharma, 2014).
Biosynthesis and Metabolic Pathways
The study of methoxyphenols, which are structurally related to this compound, reveals significant insights into the biosynthesis and metabolism of these compounds in natural systems. These compounds are important in various biological kingdoms and have applications ranging from flavor and odor compounds in food science to potential roles in plant defense mechanisms (Lei et al., 2018).
Pharmacological Properties
Osthole, a compound closely related to this compound, showcases a wide array of biological and pharmacological activities, including neuroprotective, immunomodulatory, and anticancer effects. These findings highlight the potential of this compound derivatives in developing new therapeutic agents for a variety of conditions (Zhang, Leung, Cheung, & Chan, 2015).
Environmental Applications
Research into methoxyphenols also extends to environmental science, particularly in understanding the atmospheric reactivity of these compounds. Methoxyphenols, including those structurally related to this compound, are significant as potential tracers for biomass burning and have implications for air quality and climate change studies. Their atmospheric degradation processes, reaction kinetics, and secondary organic aerosol (SOA) formation potential are crucial areas of research (Liu, Chen, & Chen, 2022).
Future Directions
Mechanism of Action
Target of Action
7-Methoxychroman-3-one, a derivative of Chroman-4-one, is a heterobicyclic compound that has been shown to exhibit a wide range of pharmacological activities Chroman-4-one analogs have been reported to show various biological activities such as anticancer, antidiabetic, antioxidant, antimicrobial, and more .
Mode of Action
It is known that chroman-4-one analogs interact with their targets to exert their effects . For instance, some Chroman-4-one analogs have been reported to inhibit enzymes like acetylcholinesterase (AChE) and tumor necrosis factor-α (TNF-α) .
Biochemical Pathways
Given the diverse biological activities of chroman-4-one analogs, it can be inferred that multiple biochemical pathways might be influenced .
Result of Action
Chroman-4-one analogs have been reported to exhibit various biological activities, including anticancer, antidiabetic, antioxidant, and antimicrobial effects . These effects suggest that this compound may have similar impacts at the molecular and cellular levels.
Action Environment
This compound represents a promising area of study in the field of medicinal chemistry .
Biochemical Analysis
Biochemical Properties
7-Methoxychroman-3-one has been found to interact with various enzymes, proteins, and other biomolecules. For instance, it has shown significant antibacterial activity against both gram-positive and gram-negative bacteria
Cellular Effects
In cellular processes, this compound has demonstrated a variety of effects. For instance, it has been associated with anticancer activity, acting as a tumor necrosis factor-α (TNF-α) inhibitor . It also exhibits antidiabetic effects by inhibiting DGAT, PTP1B, and α-glucosidase
Molecular Mechanism
The molecular mechanism of this compound is complex and multifaceted. It is known to exert its effects at the molecular level through various interactions with biomolecules, potentially including enzyme inhibition or activation and changes in gene expression
Metabolic Pathways
It is likely that this compound interacts with various enzymes and cofactors, and may influence metabolic flux or metabolite levels
Transport and Distribution
It is possible that this compound interacts with various transporters or binding proteins, and may have specific effects on its localization or accumulation .
Subcellular Localization
It is possible that this compound is directed to specific compartments or organelles by targeting signals or post-translational modifications .
Properties
IUPAC Name |
7-methoxy-4H-chromen-3-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O3/c1-12-9-3-2-7-4-8(11)6-13-10(7)5-9/h2-3,5H,4,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZNSDPYTCOXWSZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(CC(=O)CO2)C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40472106 | |
Record name | 7-methoxychroman-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40472106 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
76322-24-2 | |
Record name | 7-methoxychroman-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40472106 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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